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Compound of Interest

Compound Name: 4-Phenyl-1-pentene

Cat. No.: B084478 Get Quote

An In-depth Technical Guide to 4-phenyl-1-pentene

Introduction
4-phenyl-1-pentene is an organic compound with a chemical formula of C11H14.[1][2][3][4] It

belongs to the class of aromatic hydrocarbons and is characterized by a phenyl group attached

to a pentene chain. This guide provides a comprehensive overview of its chemical structure,

properties, synthesis, and safety information, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
4-phenyl-1-pentene, also known by its IUPAC name pent-4-en-2-ylbenzene, is a colorless

liquid at room temperature.[1] Its structure consists of a benzene ring substituted with a pent-4-

en-2-yl group.

Physicochemical Properties
The key physicochemical properties of 4-phenyl-1-pentene are summarized in the table below.
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Property Value Reference

Molecular Formula C11H14 [1][2][4]

Molecular Weight 146.23 g/mol [1][3]

IUPAC Name pent-4-en-2-ylbenzene [1]

CAS Number 10340-49-5 [1][2]

Boiling Point 40-50 °C @ 0.011 Torr [5]

Density (Predicted) 0.872 ± 0.06 g/cm³ [5]

LogP 3.36620 [2]

SMILES CC(CC=C)C1=CC=CC=C1 [1]

InChI

InChI=1S/C11H14/c1-3-7-

10(2)11-8-5-4-6-9-11/h3-6,8-

10H,1,7H2,2H3

[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-phenyl-1-pentene.

The following table summarizes the key spectral information available.

Spectroscopic Technique Key Features Reference

¹³C NMR
Spectral data is available

through SpectraBase.
[1]

GC-MS
NIST Number: 61229; Top

Peak m/z: 105
[1]

IR

Vapor Phase IR Spectra

available through

SpectraBase.

[1]

Synthesis of 4-phenyl-1-pentene
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A common synthetic route to 4-phenyl-1-pentene involves the reaction of 1-phenylethyl

acetate with allyl-trimethyl-silane. This method is noted for its high yield.[2]

Synthetic Workflow
The logical flow of the synthesis is depicted in the diagram below.

Reactants

Catalysts/Reagents

Conditions

1-phenylethyl acetate

Reaction

allyl-trimethyl-silane

Triphenyl phosphite
chloro(1,5-cyclooctadiene)rhodium(I) dimer

tetrakis[3,5-bis(trifluoromethyl)phenyl]borate sodium

1,2-dichloro-ethane
1 hour
Reflux

4-phenyl-1-pentene

Click to download full resolution via product page

Synthetic pathway for 4-phenyl-1-pentene.

Experimental Protocol
The following is a generalized experimental protocol for the synthesis of 4-phenyl-1-pentene
based on a documented high-yield method.[2]

Materials:
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1-phenylethyl acetate

allyl-trimethyl-silane

Triphenyl phosphite

chloro(1,5-cyclooctadiene)rhodium(I) dimer

tetrakis[3,5-bis(trifluoromethyl)phenyl]borate sodium

1,2-dichloro-ethane (anhydrous)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere.

To the flask, add 1,2-dichloro-ethane, followed by the catalysts: triphenyl phosphite,

chloro(1,5-cyclooctadiene)rhodium(I) dimer, and tetrakis[3,5-bis(trifluoromethyl)phenyl]borate

sodium.

Stir the mixture at room temperature to ensure dissolution and activation of the catalytic

system.

Add 1-phenylethyl acetate to the reaction mixture.

Slowly add allyl-trimethyl-silane to the stirring solution.

Heat the reaction mixture to reflux and maintain for 1 hour.

Monitor the reaction progress using an appropriate technique (e.g., TLC or GC).

Upon completion, cool the reaction mixture to room temperature.

Perform an aqueous work-up to quench the reaction and remove the catalyst.
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Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography to obtain pure 4-phenyl-1-
pentene.

Characterize the final product using spectroscopic methods (NMR, IR, and MS) to confirm its

identity and purity.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the scientific literature regarding the

biological activity and involvement in signaling pathways of 4-phenyl-1-pentene. However,

related compounds containing phenyl and alkene moieties have been investigated for various

biological activities. For instance, some monoterpene-based scaffolds and other natural phenyl

alkenes have demonstrated cytotoxic, antibacterial, and anti-inflammatory properties.[6][7] This

suggests that 4-phenyl-1-pentene could be a candidate for future investigation into its

potential pharmacological effects.

Safety Information
Detailed safety data for 4-phenyl-1-pentene is not readily available. However, based on the

safety data sheets (SDS) of structurally related compounds like 4-phenyl-1-butene and other

flammable liquids, the following precautions should be considered.[8]
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Hazard Category Precautionary Statements

Flammability

Flammable liquid and vapor. Keep away from

heat, sparks, open flames, and hot surfaces. No

smoking. Keep container tightly closed. Use

explosion-proof equipment.

Health Hazards

May be harmful if swallowed. May cause skin

and eye irritation. Aspiration hazard if swallowed

and enters airways.

Personal Protection

Wear protective gloves, protective clothing, eye

protection, and face protection. Use in a well-

ventilated area or with a local exhaust.

First Aid

If inhaled: Move to fresh air. In case of skin

contact: Take off contaminated clothing and

rinse skin with water. In case of eye contact:

Rinse with plenty of water. If swallowed: Do

NOT induce vomiting. Seek immediate medical

attention.

Storage Store in a well-ventilated place. Keep cool.

Disclaimer: This safety information is based on related compounds and should be used as a

guideline. A comprehensive risk assessment should be conducted before handling 4-phenyl-1-
pentene. Always consult the specific Safety Data Sheet for the compound being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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